Cas no 1804254-22-5 (1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1804254-22-5
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4978675
• Update Time: 2025-05-20

1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c1-6(14)10(12)9-4-8(11)3-2-7(9)5-13/h2-4,10,13H,5H2,1H3
• InChI Key： QWHZKNSEUDSGOK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1CO)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one

Comprehensive Guide to 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804254-22-5)

1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804254-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated aromatic ketone derivative is widely utilized in synthetic chemistry due to its unique structural properties and reactivity. Researchers often explore its potential as a building block for complex molecules, particularly in drug discovery and material science applications.

The molecular structure of 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one features two bromine atoms and a hydroxymethyl group, making it a versatile intermediate for various chemical transformations. Its CAS number, 1804254-22-5, serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. The compound's dual bromine substitution pattern has been particularly interesting for researchers investigating selective functionalization reactions.

Recent studies have highlighted the potential of 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one in the development of novel pharmaceutical compounds. Its structural motifs are frequently found in molecules with biological activity, making it a valuable scaffold for medicinal chemistry. The hydroxymethyl group at the 2-position offers additional opportunities for derivatization, allowing chemists to create diverse molecular architectures.

In material science applications, CAS 1804254-22-5 has shown promise as a precursor for advanced organic materials. The bromine atoms serve as excellent leaving groups in various coupling reactions, enabling the construction of complex conjugated systems. Researchers are particularly interested in its potential for creating organic electronic materials with specific optoelectronic properties.

The synthesis of 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one typically involves bromination reactions of appropriate phenolic precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable chemical processes. The compound's stability under various conditions makes it particularly useful for multi-step synthetic sequences.

Analytical characterization of 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one typically involves advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, provides detailed information about the molecular structure and purity. Mass spectrometry is routinely employed to confirm the molecular weight and fragmentation pattern of this compound.

From a commercial perspective, CAS 1804254-22-5 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The global market for such fine chemicals has been growing steadily, driven by increasing demand for customized synthetic intermediates in drug development programs. Proper storage conditions typically recommend protection from moisture and light to maintain the compound's stability over time.

Safety considerations for handling 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one follow standard laboratory protocols for organic compounds. While not classified as extremely hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Material safety data sheets provide comprehensive guidance on handling, storage, and disposal procedures.

The future research directions for 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one appear promising, with potential applications expanding into new areas of chemical synthesis. Its unique combination of functional groups makes it particularly interesting for developing novel catalytic systems and exploring previously inaccessible chemical transformations. The compound continues to be a subject of active investigation in both academic and industrial research settings.

For researchers seeking alternatives or related compounds, several structural analogs of CAS 1804254-22-5 exist with varying substitution patterns. These include compounds with different halogen substitutions or modified ketone functionalities, each offering distinct chemical properties and potential applications. The choice of specific derivative often depends on the desired reactivity and final application requirements.

In conclusion, 1-Bromo-1-(5-bromo-2-(hydroxymethyl)phenyl)propan-2-one represents an important building block in modern organic synthesis. Its combination of reactive sites and structural features makes it invaluable for creating complex molecular architectures. As chemical research continues to advance, compounds like CAS 1804254-22-5 will undoubtedly play increasingly important roles in developing new pharmaceuticals, materials, and specialty chemicals.